1-(2-Isopropyl-5-nitro-benzenesulfonyl)-4-methyl-piperazine
1-(2-Isopropyl-5-nitro-benzenesulfonyl)-4-methyl-piperazine
Brand Name:
Vulcanchem
CAS No.:
457960-67-7
VCID:
VC0362826
InChI:
InChI=1S/C14H21N3O4S/c1-11(2)13-5-4-12(17(18)19)10-14(13)22(20,21)16-8-6-15(3)7-9-16/h4-5,10-11H,6-9H2,1-3H3
SMILES:
CC(C)C1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)N2CCN(CC2)C
Molecular Formula:
C14H21N3O4S
Molecular Weight:
327.4g/mol
1-(2-Isopropyl-5-nitro-benzenesulfonyl)-4-methyl-piperazine
CAS No.: 457960-67-7
Main Products
VCID: VC0362826
Molecular Formula: C14H21N3O4S
Molecular Weight: 327.4g/mol
| CAS No. | 457960-67-7 |
|---|---|
| Product Name | 1-(2-Isopropyl-5-nitro-benzenesulfonyl)-4-methyl-piperazine |
| Molecular Formula | C14H21N3O4S |
| Molecular Weight | 327.4g/mol |
| IUPAC Name | 1-methyl-4-(5-nitro-2-propan-2-ylphenyl)sulfonylpiperazine |
| Standard InChI | InChI=1S/C14H21N3O4S/c1-11(2)13-5-4-12(17(18)19)10-14(13)22(20,21)16-8-6-15(3)7-9-16/h4-5,10-11H,6-9H2,1-3H3 |
| Standard InChIKey | HCJUIKKBCMEMSS-UHFFFAOYSA-N |
| SMILES | CC(C)C1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)N2CCN(CC2)C |
| Canonical SMILES | CC(C)C1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)N2CCN(CC2)C |
| Solubility | 49.1 [ug/mL] |
| PubChem Compound | 3138197 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume